Cas no 1806727-71-8 (4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806727-71-8
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4835043
• Update Time: 2025-10-31

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-7(11)3-1-5(19-9(12,13)14)15-8(18)4(3)2-6(16)17/h1,7H,2H2,(H,15,18)(H,16,17)
• InChI Key： KDPTVLFXDUVRLN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1CC(=O)O)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid, also known by its CAS number 1806727-71-8, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered considerable attention due to its unique structural features and promising biological activities. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements in the research and applications of this compound.

The molecular structure of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a hydroxyl group at position 2, a trifluoromethoxy group at position 6, and an acetic acid moiety at position 3. These substituents contribute to the compound's unique electronic and steric properties, making it an attractive candidate for various biological assays.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its role as an inhibitor of key enzymes involved in metabolic pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of fluorinated groups enhances the compound's bioavailability and stability, which are critical factors in drug development.

In the field of agrochemistry, 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid has shown promise as a herbicide. Its ability to inhibit specific plant enzymes involved in growth regulation makes it a potential alternative to conventional herbicides, offering improved selectivity and reduced environmental impact.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural perspective, the trifluoromethoxy group at position 6 plays a crucial role in modulating the electronic properties of the molecule. This substitution enhances the compound's ability to interact with biological targets, such as protein receptors, thereby improving its pharmacological profile.

The hydroxyl group at position 2 contributes to the compound's solubility in polar solvents, which is essential for its bioavailability when administered orally or parenterally. Additionally, the acetic acid moiety at position 3 provides an acidic functional group that can participate in hydrogen bonding interactions with biological targets.

Recent research has also focused on modifying the substituents on the pyridine ring to explore their effects on biological activity. For instance, replacing the difluoromethyl group with other fluorinated alkyl groups has been shown to enhance or diminish specific pharmacological properties depending on their electronic nature.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid represents a versatile platform for developing innovative solutions in both pharmaceuticals and agrochemicals. Its unique structural features and promising biological activities make it a subject of continued research interest. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play an increasingly significant role in addressing unmet medical and agricultural needs.